Cas no 1803749-07-6 (Ethyl 4-cyano-2-ethyl-6-iodophenylacetate)
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-ethyl-6-iodophenylacetate
-
- Inchi: 1S/C13H14INO2/c1-3-10-5-9(8-15)6-12(14)11(10)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
- InChI Key: RZTCLYUPIAAAAC-UHFFFAOYSA-N
- SMILES: IC1=CC(C#N)=CC(CC)=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 310
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002100-250mg |
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate |
1803749-07-6 | 97% | 250mg |
494.40 USD | 2021-07-06 | |
| Alichem | A010002100-500mg |
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate |
1803749-07-6 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010002100-1g |
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate |
1803749-07-6 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 4-cyano-2-ethyl-6-iodophenylacetate
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate (CAS No. 1803749-07-6): A Comprehensive Overview
Ethyl 4-cyano-2-ethyl-6-iodophenylacetate, with the chemical identifier CAS No. 1803749-07-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of functional groups, presents a promising platform for the development of novel therapeutic agents and advanced materials. Its molecular structure, characterized by the presence of an ethyl group, a cyano group, and an iodine substituent, makes it particularly intriguing for synthetic chemists and medicinal researchers.
The Ethyl 4-cyano-2-ethyl-6-iodophenylacetate molecule exhibits a high degree of versatility, which is reflected in its potential applications across multiple domains. The cyano group at the 4-position contributes to its reactivity, enabling various transformations that are crucial for drug synthesis. Meanwhile, the iodine substituent at the 6-position serves as a valuable handle for further functionalization, allowing chemists to tailor the compound for specific biological targets.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and cellular pathways. The structural features of Ethyl 4-cyano-2-ethyl-6-iodophenylacetate make it an attractive candidate for such investigations. Specifically, the combination of the cyano and iodo functionalities provides a scaffold that can interact with biological targets in a highly specific manner. This has led to its exploration as a potential lead compound in the discovery of novel therapeutic agents for various diseases.
The pharmaceutical industry has been particularly interested in compounds that exhibit inhibitory activity against key enzymes involved in metabolic pathways. Ethyl 4-cyano-2-ethyl-6-iodophenylacetate has been investigated for its potential to inhibit enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to inflammatory disorders. Preliminary studies have shown that derivatives of this compound can exhibit significant biological activity, making it a valuable asset in drug discovery libraries.
Beyond its pharmaceutical applications, Ethyl 4-cyano-2-ethyl-6-iodophenylacetate also holds promise in materials science. The presence of halogen atoms, particularly the iodine substituent, makes it suitable for applications in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions are widely used in the production of advanced materials, including organic semiconductors and liquid crystals.
The synthesis of Ethyl 4-cyano-2-ethyl-6-iodophenylacetate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a halogenated phenyl derivative, followed by functionalization with an ethyl group and a cyano group. The final step involves introducing the iodine substituent through selective halogenation or metal-mediated coupling reactions. These synthetic strategies not only showcase the versatility of Ethyl 4-cyano-2-ethyl-6-iodophenylacetate but also provide valuable insights into modern synthetic methodologies.
In conclusion, Ethyl 4-cyano-2-ethyl-6-iodophenylacetate (CAS No. 1803749-07) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of biological pathways continues to expand, compounds like Ethyl 4-cyano-2-propargylphenol will undoubtedly play an increasingly important role in addressing some of today's most pressing scientific challenges.
1803749-07-6 (Ethyl 4-cyano-2-ethyl-6-iodophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)